Cas no 67159-34-6 (Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)-)

Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)- structure
67159-34-6 structure
Product Name:Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)-
CAS No:67159-34-6
MF:C12H15BrO
MW:255.150902986526
CID:521825
PubChem ID:264824
Update Time:2025-04-19

Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)-
    • 2,3,5,6-tetramethylphenacyl bromide
    • 2-Brom-1-(2,3,5,6-tetramethyl-phenyl)-aethanon
    • 2-bromo-1-(2,3,5,6-tetramethyl-phenyl)-ethanone
    • 3-bromoacetyl-durene
    • AC1L6CNF
    • AC1Q27EX
    • AG-J-26885
    • AR-1D9312
    • CTK5C5797
    • NSC100199
    • SCHEMBL11364813
    • NSC-100199
    • DTXSID00295191
    • 67159-34-6
    • 2-bromo-1-(2,3,5,6-tetramethylphenyl)ethanone
    • BVSSCUABQUBAHU-UHFFFAOYSA-N
    • Inchi: 1S/C12H15BrO/c1-7-5-8(2)10(4)12(9(7)3)11(14)6-13/h5H,6H2,1-4H3
    • InChI Key: BVSSCUABQUBAHU-UHFFFAOYSA-N
    • SMILES: BrCC(C1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 254.03065
  • Monoisotopic Mass: 254.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 326.7°C at 760 mmHg
  • Flash Point: 51.5°C
  • Refractive Index: 1.548
  • PSA: 17.07
  • LogP: 3.49780
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